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Compound of Interest

Compound Name: Ethyl behenate

Cat. No.: B153467

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Ethyl behenate (CAS No. 5908-87-2), a long-chain fatty acid ester. Understanding these
properties is crucial for its application in various fields, including pharmaceuticals, cosmetics,
and material science, where it may function as an excipient, emollient, or lubricant. This
document presents quantitative data, detailed experimental protocols for property
determination, and a workflow diagram for physical property analysis.

Core Physical and Chemical Properties

Ethyl behenate, also known as ethyl docosanoate, is the ester formed from the condensation
of behenic acid and ethanol.[1][2] Its long hydrocarbon chain imparts a nonpolar, waxy
character.

Table 1: Summary of Physical Properties of Ethyl Behenate

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b153467?utm_src=pdf-interest
https://www.benchchem.com/product/b153467?utm_src=pdf-body
https://www.benchchem.com/product/b153467?utm_src=pdf-body
https://www.chembk.com/en/chem/Behenic%20Acid%20Ethyl%20Ester
https://commonchemistry.cas.org/detail?cas_rn=5908-87-2
https://www.benchchem.com/product/b153467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source(s)

Molecular Formula

C24H4802

[11(31[4]

Molecular Weight 368.6 g/mol , 368.64 g/mol [1103114]
Clear, colorless to pale yellow
Appearance o : . : [11[3]
liquid; White to Off-White Solid
Melting Point 28-32°C, 47-49°C, 50°C [1][3][5][6]
- ) 398.93°C (rough estimate),
Boiling Point [1112]1[5]
240-242°C @ 10 Torr
) 0.855 g/cms, 0.8789 g/cm3
Density [1][3][5]

(rough estimate)

Refractive Index

1.434 — 1.438 (at 25°C),
1.4300 (estimate)

[1]3]

Solubility in Water

Insoluble

[3]

Solubility in Organic Solvents

Soluble in alcohols, ethers,
and other organic solvents.
Sparingly soluble in chloroform
and slightly soluble in ethyl
acetate and methanol.

[1](31[5]

Experimental Protocols for Determination of
Physical Properties

The following sections detail standardized laboratory procedures for measuring the key

physical properties of a solid or liquid organic compound like Ethyl behenate.

Determination of Melting Point (Capillary Method)

The melting point is a critical indicator of a compound's purity.[7][8] Pure crystalline solids

exhibit a sharp melting point range, typically within 0.5-1.0°C.[7]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7][8][]
Capillary tubes (sealed at one end)[7][9]
Thermometer[9][10]

Mortar and pestle or spatula[9][10]

Procedure:

Sample Preparation: Ensure the Ethyl behenate sample is dry and finely powdered.[11] If
necessary, grind the sample gently using a mortar and pestle.[9]

Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample,
trapping a small amount of the solid. Tap the sealed end of the tube on a hard surface to
pack the solid down to a height of about 3 mm.[9][10]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.[9] If using a Thiele tube, attach the capillary to a thermometer using a rubber
band and immerse it in the oil bath.[8][10]

Heating and Observation:

o For an unknown sample, a rapid initial heating can be performed to determine an
approximate melting range.[7]

o For a precise measurement, heat the sample slowly, at a rate of about 1-2°C per minute,
as the temperature approaches the expected melting point.[7]

Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of melting) and the temperature at which the entire solid has turned into a clear
liquid (the completion of melting). This range is the melting point of the sample.[7]

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[12][13]
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Apparatus:

Thiele tube or a beaker for an oil bath[12]

Small test tube (fusion tube)[12]

Capillary tube (sealed at one end)[12]

Thermometer[12]

Heating source (e.g., Bunsen burner or hot plate)[12][14]

Procedure:

Sample Preparation: Place a few milliliters of liquid Ethyl behenate into the small test tube.
[14]

Capillary Inversion: Place the capillary tube, with its sealed end pointing upwards, into the
liquid in the test tube.[12]

Apparatus Setup: Attach the test tube to the thermometer and immerse them in the oil bath
within the Thiele tube or beaker.[12][14]

Heating: Gently heat the oil bath.[12] As the temperature rises, air trapped in the capillary
tube will expand and exit as a stream of bubbles.[15]

Observation and Data Recording: Continue heating until a rapid and continuous stream of
bubbles emerges from the capillary tube. At this point, remove the heat source. The liquid will
begin to cool. The temperature at which the bubbling stops and the liquid is drawn up into the
capillary tube is the boiling point of the sample.[12]

Determination of Density (Displacement Method)

Density is the ratio of a substance's mass to its volume.[16] For a solid like Ethyl behenate (at

room temperature, it can be a solid), the volume can be determined by liquid displacement.

Apparatus:
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e Analytical balance[16]

e Measuring cylinder[16][17]

e Aliquid in which Ethyl behenate is insoluble (e.g., water)
Procedure:

o Mass Measurement: Weigh a sample of Ethyl behenate using an analytical balance and
record its mass.[18]

e Initial Volume Measurement: Partially fill a measuring cylinder with the chosen liquid and
record the initial volume (V1).[17]

e Volume Displacement: Carefully immerse the weighed sample of Ethyl behenate into the
liquid in the measuring cylinder, ensuring it is fully submerged and no liquid splashes out.[17]

e Final Volume Measurement: Record the new volume of the liquid in the measuring cylinder
(V2).[17]

 Calculation: The volume of the Ethyl behenate sample is the difference between the final
and initial volumes (V = V2 - V1).[17] The density is then calculated using the formula:
Density = Mass / Volume.[16]

Determination of Solubility (Shake-Flask Method)

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[19]

Apparatus:

 Vials or test tubes with secure caps[20][21]
o Thermostatic shaker bath[22]

e Analytical balance[19]

o Spatula and weighing paper[19][22]
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o Pipettes and volumetric flasks[22]
o Filtration apparatus
Procedure:

o Preparation of a Supersaturated Solution: Add an excess amount of Ethyl behenate to a
known volume of the desired solvent (e.g., ethanol, chloroform) in a vial.[22]

o Equilibration: Seal the vial and place it in a thermostatic shaker bath set to a constant
temperature. Agitate the mixture for an extended period (e.g., 24-48 hours) to ensure that
equilibrium is reached between the undissolved solid and the saturated solution.[22][23]

o Phase Separation: After equilibration, allow the mixture to stand undisturbed at the same
temperature until the excess solid has settled.

o Sample Analysis: Carefully extract a known volume of the clear, supernatant (saturated)
solution. This can be done by filtration or careful decantation.

» Quantification: Determine the concentration of Ethyl behenate in the extracted solution. A
common method is gravimetric analysis, where the solvent from a known volume of the
filtrate is evaporated, and the remaining solid solute is weighed.[22]

o Calculation: Calculate the solubility, typically expressed in units such as g/100 mL or mg/mL.
[21][22]

Workflow and Logic Diagrams

The following diagrams illustrate the logical progression of experiments for characterizing the
physical properties of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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